Cas no 941908-51-6 (N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide)

• Product Name: N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide
• CAS No: 941908-51-6
• MF: C₁₅H₁₄N₂O₄S₂
• MW: 350.412661075592
• CID: 5500286
• Update Time: 2025-06-15

N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiophen-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

• Inchi： 1S/C15H14N2O4S2/c1-21-12-2-4-13(5-3-12)23(19,20)9-7-14(18)17-15-11(10-16)6-8-22-15/h2-6,8H,7,9H2,1H3,(H,17,18)
• InChI Key： XGDFUMCXMJRACQ-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

Comprehensive Overview of N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 941908-51-6)

N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide, with the CAS number 941908-51-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyanothiophene moiety with a methoxybenzenesulfonyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas.

The compound's structural complexity, characterized by the presence of both sulfonyl and cyano functional groups, offers diverse reactivity patterns. These features make N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide a valuable candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Its potential to interact with biological targets, such as enzymes or receptors, has led to investigations into its utility in designing novel inhibitors or modulators for specific pathways.

In recent years, the demand for small-molecule compounds like 941908-51-6 has surged, driven by advancements in high-throughput screening and computational drug design. The compound's methoxybenzenesulfonyl component, in particular, aligns with current trends in developing sulfonamide-based therapeutics, which are widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. This has positioned N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide as a promising scaffold for further optimization.

From a synthetic chemistry perspective, the preparation of CAS 941908-51-6 involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The cyanothiophene segment, for instance, is typically introduced through nucleophilic substitution or condensation reactions, while the propanamide linkage is formed via amide coupling strategies. These synthetic challenges highlight the importance of robust analytical techniques, such as NMR and LC-MS, for characterizing the compound and ensuring its quality.

The growing interest in N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide is also reflected in its inclusion in commercial chemical libraries and research databases. Scientists frequently search for terms like "941908-51-6 supplier," "cyanothiophene derivatives," and "sulfonamide propanamide applications" to access this compound for their studies. Its relevance extends to interdisciplinary fields, including materials science, where its electronic properties are explored for organic semiconductors or sensors.

As the pharmaceutical industry continues to prioritize targeted drug delivery and precision medicine, compounds like 941908-51-6 are increasingly studied for their pharmacokinetic and pharmacodynamic profiles. Researchers are particularly keen on understanding its metabolic stability, bioavailability, and potential toxicity, which are critical for advancing it from bench to bedside. Collaborative efforts between academia and industry are essential to unlock the full potential of this compound.

In conclusion, N-(3-cyanothiophen-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 941908-51-6) represents a fascinating example of modern chemical innovation. Its multifaceted applications, from drug development to materials science, underscore its versatility and importance in contemporary research. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.